Cas no 133565-46-5 (Fmoc-L-Isoleucinol)

Fmoc-L-Isoleucinol structure
Product Name:Fmoc-L-Isoleucinol
CAS No:133565-46-5
Molecular Formula:C21H25NO3
Molecular Weight:339.4281
MDL:MFCD00235930
CID:139033
PubChem ID:51340617
Fmoc-L-Isoleucinol Properties
Names and Identifiers
-
- (9H-Fluoren-9-yl)methyl ((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
- Fmoc-isoleucinol
- 9H-fluoren-9-ylmethyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
- Carbamic acid,N-[(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
- FMOC-ILE-OL
- Fmoc-L-Isoleucinol
- AmbotzFAL1070
- N-Fmoc-isoleucinol
- FMOC-LLE-OL
- (9H-fluoren-9-yl)methyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
- (2S,3S)-2-(9-Fluorenylmethyloxycarbonyl)amino-3-methyl-1-pentanol, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-isoleucinol
- DS-15719
- CS-0153938
- Carbamic acid,N-[(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-,9H-fluoren-9-ylmethyl ester
- Fmoc-(S,S)-2-amino-3-methyl-1-pentanol
- EN300-7363312
- MFCD00235930
- DTXSID20679813
- 133565-46-5
- fmoc-Isoleucinol
- (9H-fluoren-9-yl)methyl (2S,3S)-1-hydroxy-3-methylpentan-2-ylcarbamate
- AC-31985
- AKOS015914341
- (9H-Fluoren-9-yl)methyl [(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
-
- MDL: MFCD00235930
- InChIKey: YMPMFRNXDNCNRH-VBKZILBWSA-N
- Inchi: InChI=1S/C21H25NO3/c1-3-14(2)20(12-23)22-21(24)25-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20,23H,3,12-13H2,1-2H3,(H,22,24)/t14-,20+/m0/s1
- SMILES: CC[C@@H]([C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)CO)C
Computed Properties
- Exact Mass: 339.18300
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 8
- Monoisotopic Mass: 339.18344366g/mol
- Heavy Atom Count: 25
- Complexity: 419
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- LogP: 4.32300
- PSA: 58.56000
Fmoc-L-Isoleucinol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P009BIJ-1g |
FMOC-ILE-OL |
133565-46-5 | 98% | 1g |
$70.00 | ||
A2B Chem LLC | AE34027-1g |
Fmoc-l-isoleucinol |
133565-46-5 | 98% | 1g |
$17.00 | 2024-04-20 | |
AAPPTec | DFI101-1g |
Fmoc-Isoleucinol |
133565-46-5 | 1g |
$40.00 | 2024-07-19 | ||
Aaron | AR009BQV-250mg |
FMOC-ILE-OL |
133565-46-5 | 97% | 250mg |
$12.00 | ||
abcr | AB259069-1 g |
(2S,3S)-2-(9-Fluorenylmethyloxycarbonyl)amino-3-methyl-1-pentanol, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-isoleucinol; . |
133565-46-5 | 1g |
€72.60 | 2023-02-05 | ||
Ambeed | A123710-500g |
Fmoc-isoleucinol |
133565-46-5 | 97% | 500g |
$1622.0 | ||
Chemenu | CM248903-10g |
Fmoc-isoleucinol |
133565-46-5 | 95% | 10g |
$60 | 2024-08-02 | |
eNovation Chemicals LLC | Y1054656-25g |
FMOC-ILE-OL |
133565-46-5 | 97% | 25g |
$190 | 2022-09-07 | |
Fluorochem | 045529-1g |
fmoc-Isoleucinol |
133565-46-5 | 95% | 1g |
£12.00 | 2022-03-01 | |
TRC | F860953-100mg |
Fmoc-l-isoleucinol |
133565-46-5 | 100mg |
$64.00 | 2023-05-18 |
Fmoc-L-Isoleucinol Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:133565-46-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Fmoc-L-Isoleucinol Related Literature
-
Zhaoan Chen,Song Xue,Jinling Zhang,Jiannan Zhou,Yanan Liu,Yunpeng Xu,Zhongmin Liu RSC Adv., 2013,3, 25780-25787
-
Huie Zhu,Shunsuke Yamamoto,Jun Matsui,Tokuji Miyashita,Masaya Mitsuishi RSC Adv., 2016,6, 32007-32012
-
Ci Song,Lei Li,Fangjie Wang,Jianping Deng,Wantai Yang Polym. Chem., 2011,2, 2825-2829
-
Stefania Perticaroli,Marco Paolantoni,Paola Sassi,Silvia Corezzi,Assunta Morresi Phys. Chem. Chem. Phys., 2014,16, 12433-12440
-
Chengyang Mo,Rui Yin,Jordan R. Raney Soft Matter, 2022,18, 7341-7347
-
7. Front cover
-
Thomas Moehl,Mathieu Urien,Michael Grätzel,Thierry Pauporté J. Mater. Chem. A, 2013,1, 2079-2088
-
Francisco Rodríguez-Llansola,Juan F. Miravet,Beatriu Escuder Chem. Commun., 2011,47, 4706-4708
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:133565-46-5)FMOC-ILE-OL

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:133565-46-5)Fmoc-L-Isoleucinol

Purity:99%
Quantity:500g
Price($):1460.0